2,6-Dimethylpiperidine hydrochloride

Description

2,6-Dimethylpiperidine hydrochloride is a derivative of piperidine with two methyl groups attached . It exists in three stereoisomeric forms: an achiral (R,S)-isomer and a chiral (R,R)/(S,S) enantiomeric pair . The compound is created through the reduction of 2,6-dimethylpyridine, also known as 2,6-lutidine, with the achiral isomer being the predominant product of this reaction .

The 2,6-dimethylpiperidines are notable for their conformational properties and serve as chiral secondary amine building blocks . Research indicates its diverse applications in chemistry, functioning as an intermediate in complex organic molecule synthesis. It has been explored for its potential effects on biological systems, including enzyme inhibition and receptor binding, as well as potential therapeutic properties like analgesic or anti-inflammatory effects. Studies also explore its use in the production of pharmaceuticals and agrochemicals. A related compound, (2S,6S)-2,6-dimethylpiperidine hydrochloride, also known as (2S,6S)-hydroxynorketamine (HNK), targets the N-methyl-D-aspartate receptor (NMDAR) and impacts the serotonergic system, leading to antidepressant effects. Another similar compound, 4-Cyclopropyl-2,6-dimethylpiperidine;hydrochloride, also sees use as an intermediate in the synthesis of complex organic molecules, and is studied for its potential effects on biological systems, and potential therapeutic properties.

Furthermore, a method exists for directly preparing piperidine derivative hydrochlorates by catalytically hydrogenating pyridine derivatives . 2,6-Dimethylpiperidine hydrochloride has demonstrated antimicrobial and anticonvulsant activity, as well as neuroprotective effects.

• CAS No.: 5072-45-7
• Product Name: 2,6-Dimethylpiperidine hydrochloride
• Molecular Formula: C7H16ClN
• Molecular Weight: 149.66 g/mol
• IUPAC Name: (2S,6R)-2,6-dimethylpiperidine;hydrochloride
• Standard InChI: InChI=1S/C7H15N.ClH/c1-6-4-3-5-7(2)8-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7+
• Standard InChIKey: PEDXCVQZZVVOGO-UKMDXRBESA-N
• SMILES: CC1CCCC(N1)C.Cl
• Canonical SMILES: CC1CCCC(N1)C.Cl
• Appearance: colorless crystal powder.
• Purity: min. 99.5%.
• Synonyms: cis-2,6-dimethylpiperidine hydrochloride.
• PubChem Compound: 6420071
• Last Modified: Sep 13 2023